N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C17H20F3N5O2S/c18-17(19,20)13-5-1-2-6-14(13)28(26,27)24-8-7-21-15-11-16(23-12-22-15)25-9-3-4-10-25/h1-2,5-6,11-12,24H,3-4,7-10H2,(H,21,22,23)
• InChI Key: FAILAFCLYIFFFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)NCCNS(=O)(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H20F3N5O2S
• Molecular Weight: 415.4 g/mol

Description

Molecular Structure Analysis

The compound contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. It also contains a pyrimidine ring, which is a six-membered ring with four carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

Trifluoromethyl ketones are exceedingly valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons.

Future Directions

Given the presence of the pyrrolidine and pyrimidine rings in this compound, it could be of interest in medicinal chemistry. Pyrrolidine rings are often used in drug discovery due to their ability to efficiently explore the pharmacophore space.